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Compound of Interest

Bis(p-
Compound Name:
aminophenoxy)dimethylsilane

Cat. No.: B075184

An In-depth Technical Guide to Bis(p-
aminophenoxy)dimethyisilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of Bis(p-aminophenoxy)dimethylsilane, a key intermediate in the development
of advanced polymers and potentially other specialized chemical applications.

Chemical Structure and Identification

Bis(p-aminophenoxy)dimethylsilane is an organosilicon compound characterized by a
central dimethylsilanediyl group bonded to two p-aminophenoxy moieties.

Diagram: Chemical Structure of Bis(p-aminophenoxy)dimethylsilane
Caption: Chemical structure of Bis(p-aminophenoxy)dimethylsilane.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1223-16-1[1][2][3][4]

Molecular Formula C14H18N202Si[1][2][3]

Molecular Weight 274.39 g/mol [1][2]

IUPAC Name 4,4'-[(dimethylsilanediyl)bis(oxy)]dianiline[1]

Bis(4-aminophenoxy)dimethylsilane, 4-[(4-
Synonyms . . . o
aminophenoxy)-dimethylsilylJoxyaniline[1]

Physicochemical Properties

A summary of the key physical and chemical properties of Bis(p-
aminophenoxy)dimethylsilane is presented below.

Table 2: Physicochemical Properties

Property Value Source(s)
Appearance Amber to brown liquid LookChem
Melting Point 64-65 °C [2][5]

N ] 195-199 °C at 0.5 mmHg; )
Boiling Point Alfa Chemistry, LookChem
401.632 °C at 760 mmHg

Density 1.15 g/cm3 [2]
Flash Point >110 °C Hubei Co-Formula
Refractive Index 1.594 LookChem
- Soluble in common organic
Solubility ChemBK
solvents
Vapor Pressure 0 mmHg at 25°C LookChem
Synthesis
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Bis(p-aminophenoxy)dimethylsilane can be synthesized via the reaction of p-aminophenol
with dimethyldichlorosilane.[1] An optimized and economical process involves using benzene
as a solvent and triethylamine as an acid scavenger.[1]

Diagram: Synthesis Workflow of Bis(p-aminophenoxy)dimethylsilane
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Click to download full resolution via product page
Caption: Optimized synthesis workflow for Bis(p-aminophenoxy)dimethylsilane.

Experimental Protocol: Synthesis of Bis(p-
aminophenoxy)dimethylsilane

This protocol is based on the optimized synthesis method described in the literature.[1]
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Materials:

p-Aminophenol

Dimethyldichlorosilane

Anhydrous Benzene (solvent)

Triethylamine (acid scavenger)

Three-necked flask equipped with a stirrer, dropping funnel, and condenser

Heating mantle

Rotary evaporator

Procedure:

In a three-necked flask, dissolve p-aminophenol and triethylamine in anhydrous benzene.

While stirring, add dimethyldichlorosilane dropwise to the solution at a controlled rate.

After the addition is complete, heat the reaction mixture to 40°C and maintain this
temperature for 4 hours.

Upon completion of the reaction, cool the mixture to room temperature.

Filter the mixture to remove the triethylamine hydrochloride salt formed during the reaction.

Concentrate the filtrate using a rotary evaporator to remove the benzene solvent.

The resulting crude product can be further purified by recrystallization or other suitable
purification techniques.

Spectroscopic Characterization

The structure of Bis(p-aminophenoxy)dimethylsilane is typically confirmed using Fourier-

Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]
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Table 3: Spectroscopic Data

Technique Key Observations

The formation of Si-O bonds is confirmed by the
FT-IR presence of characteristic asymmetrical

stretching vibrations.[6]

The H-NMR spectrum is expected to show

characteristic chemical shifts for the Si-CHs
1H-NMR )

protons, the amine (NH2) protons, and the

aromatic protons on the phenoxy rings.

Applications

Bis(p-aminophenoxy)dimethylsilane is primarily utilized as a monomer or an intermediate in
the synthesis of high-performance polymers, particularly polyimides and other silicon-
containing polymers.[5] The incorporation of the flexible dimethylsiloxane linkage can improve
the processability and toughness of the resulting polymers while maintaining good thermal
stability. These polymers find applications in industries requiring materials with high heat
resistance, such as aerospace and electronics.

Safety and Handling

Bis(p-aminophenoxy)dimethylsilane is classified as an irritant, causing skin and serious eye
irritation.[7] It may also cause respiratory irritation.[7] Appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this
chemical. Work should be conducted in a well-ventilated area, such as a fume hood. For
detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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